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Compound of Interest

Compound Name: Fluo-3FF AM

Cat. No.: B15556371

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Fluo-3FF AM, a low-affinity fluorescent indicator
for quantifying high-concentration intracellular calcium (Ca?*) signaling events. Its properties
make it a valuable tool for investigating Ca2* dynamics in specific subcellular compartments,
such as the sarcoplasmic reticulum, where calcium levels can reach concentrations that would
saturate high-affinity indicators.

Core Properties and Chemical Structure

Fluo-3FF AM is the acetoxymethyl (AM) ester form of the Fluo-3FF dye. The AM ester group
renders the molecule cell-permeant, allowing it to be loaded into live cells. Once inside the cell,
ubiquitous intracellular esterases cleave the AM groups, trapping the active, Ca2*-sensitive
form of Fluo-3FF within the cytoplasm and organelles. In its Ca2*-free form, Fluo-3FF is
essentially non-fluorescent. Upon binding to Ca2*, it exhibits a significant increase in
fluorescence intensity.

Chemical and Spectral Properties of Fluo-3FF AM
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Property Value Reference
Molecular Formula Cs0H46Cl2F2N2023 [1]
CAS Number 348079-13-0 [1]12]
Excitation Wavelength

462 nm [11[2113]
(Absorbance)
Emission Wavelength 526 nm [11121[3]
Dissociation Constant (Kd) for

42 pM [11[2][3]
Ca2+
Magnesium (Mg2*) Sensitivity Insensitive [1112][3]
Storage Temperature -20°C, protect from light [1]

Mechanism of Action and Cellular Processing

The utility of Fluo-3FF AM as a calcium indicator relies on a multi-step process within the

target cell. The following diagram illustrates this workflow, from initial cell loading to the final

fluorescence signal generation upon calcium binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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